
Preparation of Naphthol Green B Solution for
Histological Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Naphthol Green B

Cat. No.: B15552161 Get Quote

Introduction
Naphthol Green B, also known as Acid Green 1, is a synthetic nitroso dye widely employed in

histology as a counterstain.[1][2][3] Its vibrant green color provides excellent contrast for

various cellular components, particularly when used in conjunction with nuclear stains like

hematoxylin or with chromogens such as AEC (red) and DAB (brown) in immunohistochemistry

(IHC).[1] This stain is particularly effective for visualizing collagen and as a component in

polychrome staining techniques, such as in variations of trichrome stains.[4] The staining

mechanism of this anionic dye is based on electrostatic interactions with positively charged

tissue components, most notably the amino groups in proteins like collagen.[4] This document

provides a comprehensive guide for researchers, scientists, and drug development

professionals on the preparation, application, and optimization of Naphthol Green B solution

for histological purposes.

Chemical Properties
A summary of the key chemical properties of Naphthol Green B is provided in the table below.
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Property Value References

Synonyms Acid Green 1, C.I. 10020 [1][5]

CAS Number 19381-50-1 [5][6]

Molecular Formula C₃₀H₁₅FeN₃Na₃O₁₅S₃ [6]

Molecular Weight 878.46 g/mol [6]

Appearance Dark green to black powder [5][7]

Solubility Soluble in water [5][7][8]

Absorption Maximum (in water) 712 - 718 nm [2][9]

Application Notes
Naphthol Green B is a versatile counterstain used in various histological applications:

Collagen Staining: It selectively stains collagen, providing a distinct green color that is

invaluable for assessing fibrosis in tissues.[4]

Counterstaining in IHC: It offers a clear green background that contrasts well with red,

brown, or blue chromogens used in IHC, aiding in the morphological assessment of the

tissue.[1]

Trichrome Staining: It can be used as a substitute for other green counterstains like Light

Green SF yellowish or Fast Green FCF in trichrome staining protocols to differentiate

collagen, muscle fibers, and cytoplasm.[4]

Plant Histology: In conjunction with Safranin, it can be used for the differential staining of

lignified (red) and cellulosic (green) tissues.[10]

The optimal concentration and staining time for Naphthol Green B can vary depending on the

tissue type, fixation method, and the specific protocol being used.[1] It is recommended to

perform a titration to determine the optimal parameters for your specific application.[11]
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Preparation of Naphthol Green B Staining Solution
This protocol describes the preparation of a stock solution of Naphthol Green B, which can be

used for various histological staining procedures.

Materials:

Naphthol Green B powder (C.I. 10020)

Distilled water

Glacial acetic acid (optional)

Graduated cylinder

Beaker

Magnetic stirrer and stir bar

Filter paper

Solution Preparation Parameters:

Parameter
Recommended
Range

Starting Point Notes

Concentration (w/v) 0.1% - 1.0% 0.5%

Start with a lower

concentration and

increase if staining is

weak.[1]

Solvent Distilled Water 100 mL

Acetic Acid (optional) 0.2 - 1 mL per 100 mL 0.2 mL

Acidification can

enhance collagen

staining.[1][11]

Procedure:
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Weigh the desired amount of Naphthol Green B powder. For a 0.5% solution, dissolve 0.5 g

of Naphthol Green B in 100 mL of distilled water.[1]

Add the powder to the distilled water in a beaker with a magnetic stir bar.

Place the beaker on a magnetic stirrer and mix until the powder is completely dissolved.[1]

(Optional) Add glacial acetic acid to the solution. For a 0.5% solution, adding 0.2 mL of

glacial acetic acid is recommended to enhance collagen staining.[1]

Filter the solution using filter paper before use to remove any undissolved particles.[1]

Staining Protocol for Naphthol Green B as a
Counterstain
This protocol outlines the general steps for using Naphthol Green B as a counterstain after

primary staining or immunohistochemical procedures.

Procedure:

Following the final wash step after the primary stain or chromogen development, rinse the

slides in distilled water.[1]

Immerse the slides in the prepared Naphthol Green B solution for 1-5 minutes. The optimal

time should be determined empirically.[1][10]

Briefly rinse the slides in distilled water to remove excess stain.[11]

(Optional Differentiation) For more precise staining, dip the slides in a 0.5% aqueous acetic

acid solution for a few seconds.[11]

Rinse the slides thoroughly in several changes of distilled water until the runoff is clear.[1]

Dehydrate the sections through graded alcohols (e.g., 95% and 100% ethanol).[4]

Clear the sections in xylene or a xylene substitute.[4]

Mount the coverslip using a permanent mounting medium.[1]
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Workflow Diagram
Workflow for Naphthol Green B Solution Preparation and Staining

Solution Preparation

Staining Protocol

1. Weigh Naphthol Green B Powder

2. Dissolve in Distilled Water

3. (Optional) Add Glacial Acetic Acid

4. Filter Solution

6. Immerse in Naphthol Green B Solution

5. Rinse Slides in Distilled Water

7. Briefly Rinse in Distilled Water

8. (Optional) Differentiate in Acetic Acid

9. Thoroughly Rinse in Distilled Water

10. Dehydrate in Graded Alcohols

11. Clear in Xylene

12. Mount Coverslip

Click to download full resolution via product page
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Caption: Workflow for Naphthol Green B solution preparation and its use in histological

staining.

Quality Control and Storage
Quality Control: The pH of the staining solution can be checked to ensure it is acidic, which

enhances staining.[11]

Storage: The prepared Naphthol Green B solution is considered stable.[8] It should be

stored in a well-sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[8][12]

Safety Precautions
While Naphthol Green B is not classified as a hazardous substance, it is good laboratory

practice to handle it with care.[7] Avoid inhalation of the powder and contact with skin and eyes.

[8] Wear appropriate personal protective equipment, including gloves and safety glasses.[8] In

case of a spill, clean it up promptly to avoid generating dust.[8]
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Issue Possible Cause Solution References

Weak or No Staining

- Suboptimal

concentration-

Insufficient incubation

time- pH of the

solution is too high

- Increase the

concentration of

Naphthol Green B.-

Increase the

incubation time.-

Ensure the solution is

acidic by adding a

small amount of acetic

acid.

[1][11]

Overstaining

- Concentration is too

high- Incubation time

is too long

- Dilute the staining

solution.- Reduce the

staining time.-

Differentiate with a

brief rinse in a weak

acid solution.

[1][11]

Non-specific

Background Staining

- Inadequate rinsing-

Tissue drying during

the procedure

- Ensure thorough

rinsing after

counterstaining.- Keep

the slides moist

throughout the

staining process.

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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